Cas no 1633815-62-9 (5,6-Dehydro-Tigecycline)

5,6-Dehydro-Tigecycline is a semi-synthetic tetracycline derivative with a broad-spectrum antibacterial activity. It is structurally related to tigecycline but features a unique 5,6-dehydro modification, which may enhance its stability and potency against resistant bacterial strains. This compound exhibits efficacy against Gram-positive, Gram-negative, and anaerobic bacteria, including multidrug-resistant pathogens such as MRSA and ESBL-producing Enterobacteriaceae. Its mechanism of action involves inhibition of protein synthesis by binding to the 30S ribosomal subunit. 5,6-Dehydro-Tigecycline is of interest for research in antibiotic development, particularly for overcoming tetracycline resistance mechanisms. Its improved pharmacokinetic properties and reduced susceptibility to efflux pumps make it a promising candidate for further investigation.
5,6-Dehydro-Tigecycline structure
5,6-Dehydro-Tigecycline structure
Product Name:5,6-Dehydro-Tigecycline
CAS No:1633815-62-9
MF:C29H37N5O8
MW:583.6328
CID:4741996
Update Time:2025-06-14

5,6-Dehydro-Tigecycline Chemical and Physical Properties

Names and Identifiers

    • 5,6-Dehydro-Tigecycline
    • Inchi: 1S/C29H37N5O8/c1-28(2,3)31-11-17(35)32-15-10-16(33(4)5)13-8-12-9-14-21(34(6)7)24(38)20(27(30)41)26(40)29(14,42)25(39)18(12)23(37)19(13)22(15)36/h8,10,14,21,31,36-37,40,42H,9,11H2,1-7H3,(H2,30,41)(H,32,35)/t14-,21-,29-/m0/s1
    • InChI Key: HCBMYLFDSCQUMM-MSBURMCDSA-N
    • SMILES: O([H])[C@@]12C(=C(C(N([H])[H])=O)C([C@]([H])([C@]1([H])C([H])([H])C1=C([H])C3=C(C([H])=C(C(=C3C(=C1C2=O)O[H])O[H])N([H])C(C([H])([H])N([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O)N(C([H])([H])[H])C([H])([H])[H])N(C([H])([H])[H])C([H])([H])[H])=O)O[H]

Computed Properties

  • Exact Mass: 583.264213g/mol
  • Monoisotopic Mass: 583.264213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 7
  • Complexity: 1170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 206
  • Molecular Weight: 583.6g/mol
  • XLogP3: 1.9

5,6-Dehydro-Tigecycline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D230340-10mg
5,6-Dehydro-Tigecycline
1633815-62-9
10mg
$9460.00 2023-05-18
TRC
D230340-25mg
5,6-Dehydro-Tigecycline
1633815-62-9
25mg
$11676.00 2023-05-18
Biosynth
ID177843-25 mg
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1633815-62-9
25mg
$2,310.00 2023-01-04
Biosynth
ID177843-50 mg
5,6-Dehydro-tigecycline
1633815-62-9
50mg
$2,772.00 2023-01-04
Biosynth
ID177843-100 mg
5,6-Dehydro-tigecycline
1633815-62-9
100MG
$3,696.00 2023-01-04
TRC
D230340-5mg
5,6-Dehydro-Tigecycline
1633815-62-9
5mg
$ 3000.00 2023-09-08

5,6-Dehydro-Tigecycline Related Literature

Additional information on 5,6-Dehydro-Tigecycline

Comprehensive Analysis of 5,6-Dehydro-Tigecycline (CAS No. 1633815-62-9): A Promising Antibacterial Derivative

5,6-Dehydro-Tigecycline (CAS 1633815-62-9), a structurally modified tetracycline derivative, has garnered significant attention in pharmaceutical research due to its enhanced antibacterial properties. As antibiotic resistance becomes a global health crisis—ranked by WHO as one of the top 10 public health threats—compounds like 5,6-Dehydro-Tigecycline offer potential solutions. This article explores its molecular characteristics, mechanism of action, and current research trends while addressing frequently searched queries such as "5,6-Dehydro-Tigecycline vs Tigecycline" and "CAS 1633815-62-9 applications."

The chemical structure of 5,6-Dehydro-Tigecycline features a critical dehydrogenation at the C5-C6 position, differentiating it from its parent compound, Tigecycline. This modification enhances lipid solubility, potentially improving tissue penetration—a key factor debated in forums discussing "broad-spectrum antibiotics for resistant infections." Analytical studies using HPLC and mass spectrometry (common techniques queried as "CAS 1633815-62-9 detection methods") confirm its stability under physiological pH ranges, making it suitable for further pharmacokinetic studies.

Researchers highlight 5,6-Dehydro-Tigecycline's efficacy against Gram-positive pathogens, including MRSA (Methicillin-resistant Staphylococcus aureus), a frequent search term linked to "new MRSA treatments 2024." In vitro data suggest a 2-4 fold lower MIC (Minimum Inhibitory Concentration) compared to conventional tetracyclines against select ESKAPE pathogens. Such findings align with trending topics like "next-gen tetracycline antibiotics" and "overcoming efflux pump resistance," frequently explored in academic circles.

From a therapeutic perspective, the compound’s mechanism of action involves ribosomal subunit binding (30S), inhibiting protein synthesis—a detail often searched as "how does 5,6-Dehydro-Tigecycline work." Unlike older tetracyclines, its C9-tert-butylglycylamido side chain (a structural feature emphasized in "5,6-Dehydro-Tigecycline SAR studies") prevents common resistance mechanisms like ribosomal protection. This aligns with Google Trends data showing rising interest in "antibiotics with novel mechanisms."

Current challenges in developing 5,6-Dehydro-Tigecycline include optimizing synthetic routes (searched as "CAS 1633815-62-9 synthesis protocol") and assessing toxicity profiles. Recent patent analyses (a hotspot for "antibacterial drug patents 2024") reveal proprietary fermentation techniques to improve yield. Meanwhile, computational modeling studies—increasingly queried as "AI-driven antibiotic discovery"—predict favorable ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties for this compound.

In conclusion, 5,6-Dehydro-Tigecycline (CAS 1633815-62-9) represents a strategic candidate in the fight against multidrug-resistant bacteria. Its development intersects with high-interest topics such as "antibiotic adjuvants" and "structure-activity relationship optimization," making it a focal point for both researchers and clinicians. Continued investment in its research may address pressing search queries like "new antibiotics under clinical trials" and "alternatives to polymyxins," ultimately contributing to global antimicrobial stewardship efforts.

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